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Compound of Interest

Compound Name: Benzthiazuron-d3

Cat. No.: B12402998 Get Quote

For Immediate Reference: This document provides critical safety and logistical information for

the handling and disposal of Benzthiazuron-d3 in a laboratory setting. As a trusted partner in

your research, we are committed to providing value beyond the product itself by ensuring you

have the necessary information for safe and effective laboratory operations. Benzthiazuron-
d3, a deuterated analog of the urea-based herbicide Benzthiazuron, requires careful handling

due to its toxicological profile. Adherence to these protocols is essential for personnel safety

and environmental protection.

Hazard Identification and Quantitative Data
Benzthiazuron-d3 is classified as a hazardous substance. Its toxicological profile is

considered analogous to its parent compound, Benzthiazuron. The primary routes of exposure

are inhalation, skin contact, and ingestion.

Hazard Statements:

Toxic if swallowed or in contact with skin.

Causes serious eye irritation.

Harmful if inhaled.

Harmful to aquatic life.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12402998?utm_src=pdf-interest
https://www.benchchem.com/product/b12402998?utm_src=pdf-body
https://www.benchchem.com/product/b12402998?utm_src=pdf-body
https://www.benchchem.com/product/b12402998?utm_src=pdf-body
https://www.benchchem.com/product/b12402998?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes the key quantitative toxicological and physical data for

Benzthiazuron. Currently, there are no established Occupational Exposure Limits (OELs), such

as Permissible Exposure Limits (PEL) or Time-Weighted Averages (TWA), from major

regulatory bodies like OSHA or ACGIH. Therefore, exposure should be minimized to the lowest

achievable levels.

Data Point Value Species
Source /
Comments

Acute Oral Toxicity

(LD50)
178 mg/kg Rat

(OECD Test Guideline

401)

Acute Dermal Toxicity

(LD50)
933 mg/kg Rat

(OECD Test Guideline

402)

Acute Inhalation

Toxicity (LC50)
5 mg/L (dust/mist) Rat

4-hour exposure

(OECD Test Guideline

403)

Molecular Formula C₉H₆D₃N₃OS -

Deuterated analog of

Benzthiazuron

(C₉H₉N₃OS)[1]

Molecular Weight 210.27 g/mol - [1]

Water Solubility 12 mg/L (at 20°C) -
For parent compound

Benzthiazuron.[2]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is mandatory when handling Benzthiazuron-d3. The

following equipment must be worn at all times within the designated work area.
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PPE Category Specification

Hand Protection

Double nitrile gloves or other chemically

resistant gloves. Gloves must be inspected

before use and disposed of after handling the

compound.

Eye/Face Protection

Chemical safety goggles and a face shield must

be worn to protect against splashes and

airborne particles.

Body Protection

A lab coat that fastens securely. For tasks with a

higher risk of contamination, a chemically

resistant apron or disposable coveralls should

be worn over the lab coat.

Respiratory Protection

All handling of solid Benzthiazuron-d3 must be

performed in a certified chemical fume hood. If

this is not feasible, a NIOSH-approved

respirator with appropriate particulate filters is

required.

Operational Plan: Step-by-Step Handling Procedure
This procedural guidance is designed to minimize exposure and ensure safe handling from

receipt of the compound to its final disposal. A designated area within the lab, clearly marked

as a "Toxic Chemical Work Area," must be established for all procedures involving

Benzthiazuron-d3.

Workflow for Safe Handling of Benzthiazuron-d3
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Preparation Phase

Handling Phase (Inside Fume Hood)

Decontamination & Disposal Phase

1. Designate Work Area
(Fume Hood)

2. Assemble PPE

3. Prepare Materials
(Spatula, Weigh Paper, etc.)

4. Weigh Solid Compound
(Use enclosed balance if possible)

Begin Handling

5. Prepare Solution
(Add powder to solvent)

6. Decontaminate Surfaces
(Wipe down fume hood & equipment)

Complete Handling

7. Segregate Waste

8. Dispose of Waste
(Follow institutional guidelines)

9. Doff PPE Correctly

10. Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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